Cas no 58977-36-9 (3-Hexanone, 6-phenyl-)
3-Hexanone, 6-phenyl- structure
Product Name:3-Hexanone, 6-phenyl-
CAS No:58977-36-9
MF:C12H16O
MW:176.254843711853
MDL:MFCD11934735
CID:375837
PubChem ID:100910
Update Time:2025-04-19
3-Hexanone, 6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone, 6-phenyl-
- 6-Phenylhexan-3-one
- SCHEMBL3642535
- DTXSID20207716
- 6-Phenyl-3-hexanone
- 2GU8ASY2TF
- 58977-36-9
- AKOS011913490
- NS00034052
- ethyl 3-phenylpropyl ketone
- EINECS 261-531-3
- VYHIWVYNVGQASJ-UHFFFAOYSA-N
- UNII-2GU8ASY2TF
-
- MDL: MFCD11934735
- Inchi: 1S/C12H16O/c1-2-12(13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
- InChI Key: VYHIWVYNVGQASJ-UHFFFAOYSA-N
- SMILES: O=C(CC)CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Hexanone, 6-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434032-1 g |
6-Phenylhexan-3-one |
58977-36-9 | 1g |
€512.40 | 2023-06-16 | ||
| abcr | AB434032-5 g |
6-Phenylhexan-3-one |
58977-36-9 | 5g |
€1307.80 | 2023-06-16 | ||
| abcr | AB434032-1g |
6-Phenylhexan-3-one; . |
58977-36-9 | 1g |
€1621.70 | 2024-08-03 | ||
| abcr | AB434032-5g |
6-Phenylhexan-3-one |
58977-36-9 | 5g |
€1307.80 | 2023-09-04 | ||
| A2B Chem LLC | AH02277-1g |
6-phenylhexan-3-one |
58977-36-9 | 97% | 1g |
$1205.00 | 2024-04-19 | |
| A2B Chem LLC | AH02277-5g |
6-phenylhexan-3-one |
58977-36-9 | 97% | 5g |
$2831.00 | 2024-04-19 |
3-Hexanone, 6-phenyl- Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
58977-36-9 (3-Hexanone, 6-phenyl-) Related Products
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- 828263-43-0(2-Hexadecanone, 16-phenyl-)
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- 825629-35-4(3-Tetracosanone, 1-phenyl-)
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